Calcitriol

• IUPAC Name: (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• InChI: InChI=1S/C27H44O3/c1-18(8-6-14-26(3,4)30)23-12-13-24-20(9-7-15-27(23,24)5)10-11-21-16-22(28)17-25(29)19(21)2/h10-11,18,22-25,28-30H,2,6-9,12-17H2,1,3-5H3/b20-10+,21-11-/t18-,22-,23-,24+,25+,27-/m1/s1
• InChI Key: GMRQFYUYWCNGIN-NKMMMXOESA-N
• Canonical SMILES: CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Isomeric SMILES: C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C
• Molecular Formula: C27H44O3
• DSSTOX Substance ID: DTXSID5022722
• Molecular Weight: 416.6 g/mol
• Physical Description: White solid; [Merck Index], Solid
• Solubility: Insoluble, Slightly sol in methanol, ethanol, ethyl acetate, THF.
• Mechanism of Action: The mechanism of action of calcitriol in the treatment of psoriasis is accounted for by their antiproliferative activity for keratinocytes and their stimulation of epidermal cell differentiation. The anticarcinogenic activity of the active form of Calcitriol appears to be correlated with cellular vitamin D receptor (VDR) levels. Vitamin D receptors belong to the superfamily of steroid-hormone zinc-finger receptors. VDRs selectively bind 1,25-(OH)₂-D3 and retinoic acid X receptor (RXR) to form a heterodimeric complex that interacts with specific DNA sequences known as vitamin D-responsive elements. VDRs are ligand-activated transcription factors. The receptors activate or repress the transcription of target genes upon binding their respective ligands. It is thought that the anticarcinogenic effect of Calcitriol is mediated via VDRs in cancer cells. The immunomodulatory activity of calcitriol is thought to be mediated by vitamin D receptors (VDRs) which are expressed constitutively in monocytes but induced upon activation of T and B lymphocytes. 1,25-(OH)₂-D3 has also been found to enhance the activity of some vitamin D-receptor positive immune cells and to enhance the sensitivity of certain target cells to various cytokines secreted by immune cells. A study suggests that calcitriol plays an immunoregulatry role by suppressing the aryl hydrocarbon receptor (AhR) expression in human Th9, a pro-inflammatory CD4 T cell subset. This suppression subsequently leads to repressed expression of BATF, a transcription factor essential for Th9. Calcitriol has also been found to induce monocyte differentiation and to inhibit lymphocyte proliferation and production of cytokines, including interleukin IL-1 and IL-2, as well as to suppress immunoglobulin secretion by B lymphocytes., Ergocalciferol and doxercalciferol (1-hydroxyergocalciferol); cholecalciferol and calcifediol (25-hydroxycholecalciferol); and dihydrotachysterol in their activated forms (1,25-dihydroxyergocalciferol; 1,25-dihydroxycholecalciferol [calcitriol]; and 25-hydroxydihydrotachysterol; respectively), along with parathyroid hormone and calcitonin, regulate serum calcium concentrations; in addition to conversion to the active 1,25-dihydroxycholecalciferol, calcifediol also has intrinsic activity., Calcitriol (activated vitamin D) enhances the efficiency of intestinal calcium absorption along the entire small intestine, but principally in the duodenum and jejunum. Calcitriol also enhances phosphorus absorption along the entire small intestine, but principally in the jejunum and ileum. The activated forms of ergocalciferol, doxercalciferol, and cholecalciferol may have a negative feedback effect on parathyroid hormone (PTH) production., Calcitriol appears to act in intestine in manner that is analogous to the way steroid hormones such as estrogens act on target tissues. ... Cytosol of chicken intestinal cells contains a 3.7 S protein that binds calcitriol specifically and with high affinity. Formation of complex with this receptor facilitates transfer of calcitriol to nuclear chromatin. ... Calcitriol stimulates synthesis of RNA and at least two proteins in intestinal mucosa, alkaline phosphatase and a calcium-binding protein. ... It was proposed that the calcium-binding protein is involved in transport of calcium. ... /However/, it has been reported that calcitriol-induced stimulation of intestinal transport of phosphate precedes that of calcium, and it is possible that primary effect of the vitamin is on phosphate rather than calcium transport., The effects of 1,25-dihydroxyvitamin D3 (I) on the human promyelocytic leukemia cell line HL-60 were investigated. I induces the differentiation of HL-60 into mono- and multinucleated macrophage-like cells. Phenotypic change is evident within 24 hours and reaches a plateau at 72-96 hours of incubation. The changes are metabolite-specific and include adherence to substrate, acquisition of the morphological features of mature monocytes, a 4 to 6-fold enhancement in lysozyme synthesis and secretion, increase in the fraction of alpha-naphthyl acetate monocyte-associated cell surface antigens. Treated HL-60 cells acquire the capacity to bind and degrade bone matrix, 2 of the essential functional characteristics of osteoclasts and related bone-resorbing cells. Evidently, vitamin D3 enhances bone resorption and osteoclastogenesis in vivo by promoting the differentiation of precursor cells., For more Mechanism of Action (Complete) data for 1,25-DIHYDROXYCHOLECALCIFEROL (6 total), please visit the HSDB record page.
• Color/Form: Colorless, crystalline solid, White crystalline powder
• CAS RN: 32222-06-3
• Melting Point: 113-114, 111-115 °C, 113 °C

Description

Calcitriol is the active form of vitamin D, normally made in the kidney. It is also known as 1,25-dihydroxycholecalciferol. It is a hormone which binds to and activates the vitamin D receptor in the nucleus of the cell, which then increases the expression of many genes. It can be given as a medication for the treatment of low blood calcium and hyperparathyroidism due to kidney disease, low blood calcium due to hypoparathyroidism, osteoporosis, osteomalacia, and familial hypophosphatemia.

Synthesis Analysis

Peroxygenase from Agrocybe aegerita (AaeUPO) was used as a catalyst to hydroxylate the C-H bond at the C-25 position of alfacalcidol and yielded the calcitriol in a single step. The enzymatic reaction yielded 80.3% product formation in excellent selectivity, with a turnover number up to 4000.

Molecular Structure Analysis

Calcitriol facilitated water transport across the membrane, while cholesterol had the opposite effect.

Chemical Reactions Analysis

Calcitriol reduces the inflammation, endothelial damage and oxidative stress in AKI caused by Cisplatin. It also regulates the expression of human chorionic gonadotropin and placental lactogen expression.

Physical And Chemical Properties Analysis

Calcitriol has a molecular formula of C27H44O3 and a molecular weight of 416.64. It is soluble in DMSO.

Scientific Research Applications

Anticancer Effects

Calcitriol exhibits potent anticancer properties. Beyond its classical role in calcium and phosphorus homeostasis, it impacts cancer biology through various mechanisms:

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Neuroprotection and Brain Health

Calcitriol plays a role in brain function:

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Calcium and Phosphate Regulation

Calcitriol modulates plasma concentrations of ionized calcium and phosphate by:

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Clinical Applications

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Future Directions

Ongoing research explores novel applications, including potential therapeutic roles beyond the ones mentioned above. .

Mechanism of Action

Target of Action

Calcitriol, also known as 1,25-dihydroxycholecalciferol, is the active form of vitamin D . It primarily targets the vitamin D receptor (VDR) in various cells and tissues, including the kidneys, parathyroid glands, intestines, and bones . The VDR is a nuclear receptor that, when activated by calcitriol, modulates the expression of numerous genes .

Mode of Action

Calcitriol binds to and activates the VDR in the nucleus of the cell, leading to an increase in the expression of many genes . This interaction results in various physiological changes, including the regulation of plasma calcium levels . Calcitriol enhances the absorption of dietary calcium and phosphate from the gastrointestinal tract, promotes renal tubular reabsorption of calcium in the kidneys, and stimulates the release of calcium stores from the skeletal system .

Biochemical Pathways

Calcitriol is involved in the regulation of plasma concentrations of ionized calcium and phosphate by modulating their renal excretion, intestinal absorption, and calcium bone mobilization . It is produced in the body after a series of conversion steps of 7-dehydrocholesterol from exposure to UV light . 7-dehydrocholesterol is converted to Vitamin D3 in the skin, which is then converted to Calcifediol in the liver and kidneys. Calcifediol undergoes hydroxylation to form calcitriol via 1α-hydroxylase (CYP27B1) activity .

Pharmacokinetics

Calcitriol is rapidly absorbed from the intestine . Peak serum concentrations are reached within 3 to 6 hours following oral administration of single doses . It is metabolized in the kidneys and has an elimination half-life of 5–8 hours in adults . Excretion occurs through the feces (50%) and urine (16%) .

Result of Action

Calcitriol has a broad range of molecular and cellular effects. It plays a key role in plasma calcium regulation, enhancing absorption of dietary calcium and phosphate from the gastrointestinal tract, promoting renal tubular reabsorption of calcium in the kidneys, and stimulating the release of calcium stores from the skeletal system . It also has been demonstrated to increase energy efficiency by suppressing UCP2 expression, which is modulated by signaling pathways of classical nuclear receptors (nVDR), where calcitriol acts as a natural ligand . There is also evidence that calcitriol modulates the action of cytokines and may regulate immune and inflammatory response, cell turnover, cell differentiation .

Action Environment

Environmental factors can influence the action, efficacy, and stability of calcitriol. For instance, lifestyle factors such as smoking, body mass index (BMI), exercise, and micronutrients taken from the diet (vitamin D and calcium) can affect the bioavailability of calcium, which in turn can influence the action of calcitriol . Furthermore, calcitriol synthesis can be stimulated by conditions such as parathyroid hormone (PTH), hypocalcemia, and hypophosphatemia, all of which up-regulate CYP27B1 .

Safety and Hazards

Calcitriol may cause serious side effects. Stop using calcitriol and call your doctor at once if you have: dehydration symptoms–feeling very thirsty or hot, being unable to urinate, heavy sweating, or hot and dry skin; high calcium levels–nausea, vomiting, constipation, increased thirst or urination, muscle weakness, bone pain, confusion, lack of energy, or tired feeling.

Future Directions

With the prevalence of vitamin D deficiency reaching epidemic proportions, there is a growing interest in the role of active vitamin D (calcitriol) in health and disease. Future research will likely focus on understanding the pleiotropic effects of vitamin D and its potential role in various extraskeletal tissues.